4-[1-methyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-6-yl]phenol

• IUPAC Name: 4-[1-methyl-4-(trifluoromethyl)pyrazolo[3,4-b]pyridin-6-yl]phenol
• InChI: InChI=1S/C14H10F3N3O/c1-20-13-10(7-18-20)11(14(15,16)17)6-12(19-13)8-2-4-9(21)5-3-8/h2-7,21H,1H3
• InChI Key: FINUSSVUIFDOCI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=N1)C(=CC(=N2)C3=CC=C(C=C3)O)C(F)(F)F
• Molecular Formula: C14H10F3N3O
• Molecular Weight: 293.24 g/mol

Description

4-[1-methyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-6-yl]phenol, also known as MTPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyridine derivatives and has been found to possess various biological activities, making it a promising candidate for drug development.

Mechanism of Action

4-[1-methyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-6-yl]phenol exerts its biological effects by modulating various signaling pathways in the body. It has been found to inhibit the activity of NF-κB, a transcription factor that plays a crucial role in inflammation and cancer. This compound also activates the Nrf2 pathway, which is involved in cellular defense mechanisms against oxidative stress.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects in the body. It has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6, indicating its potential use in the treatment of inflammatory diseases. This compound has also been found to induce apoptosis in cancer cells and inhibit tumor growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[1-methyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-6-yl]phenol in lab experiments is its high potency and specificity towards its target molecules. However, one of the limitations of using this compound is its limited solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on 4-[1-methyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-6-yl]phenol. One of the potential areas of application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further studies are needed to investigate the efficacy of this compound in these diseases. Another potential area of application is in the treatment of cancer, where this compound has shown promising results in preclinical studies. Future studies should focus on the optimization of this compound's pharmacokinetics and toxicity profiles to develop a safe and effective drug.

Synthesis Methods

The synthesis of 4-[1-methyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-6-yl]phenol involves the reaction of 4-hydroxyphenylpyruvic acid with 4-amino-1-methylpyrazolo[3,4-b]pyridine-6-carboxylic acid, followed by the introduction of a trifluoromethyl group. The resulting compound is then subjected to a series of purification steps to obtain this compound in its pure form.

Scientific Research Applications

4-[1-methyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-6-yl]phenol has been extensively studied for its potential as a therapeutic agent in various diseases. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties. In a study conducted on mice, this compound was found to reduce inflammation and oxidative stress in the brain, indicating its potential use in neurodegenerative diseases such as Alzheimer's and Parkinson's.